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Compound of Interest

Compound Name: 2-Chloro-2-propen-1-ol

Cat. No.: B1199897 Get Quote

Essential Safety and Handling Guide for 2-
Chloro-2-propen-1-ol
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Chloro-2-propen-1-ol (also

known as 2-chloroallyl alcohol). Adherence to these protocols is essential for ensuring

laboratory safety and minimizing risk.

Chemical Profile: 2-Chloro-2-propen-1-ol is a flammable liquid and vapor that is harmful if

swallowed, in contact with skin, or if inhaled.[1] It is imperative to use appropriate personal

protective equipment and follow strict safety procedures when handling this chemical.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

2-Chloro-2-propen-1-ol.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US).[2] A face shield

may also be necessary for

splash protection.

Protects against splashes and

vapors which can cause

serious eye irritation.

Skin Protection

- Hand Protection: Wear

chemical-impermeable gloves

(e.g., fluorinated rubber). -

Body Protection: Wear a

fire/flame resistant lab coat,

full-length pants, and close-

toed shoes.[2] Impervious

clothing is recommended.[2]

Prevents skin contact, which

can be harmful.[1]

Contaminated clothing should

be removed immediately and

washed before reuse.[3][4]

Respiratory Protection

Use in a well-ventilated area or

a certified chemical fume hood.

[5] If exposure limits are

exceeded or irritation is

experienced, use a full-face

respirator with an appropriate

cartridge.[2] For some

situations, a dust mask type

N95 (US) may be specified.

Protects against inhalation of

harmful vapors.[1]

Operational and Handling Plan
Engineering Controls:

Always handle 2-Chloro-2-propen-1-ol in a certified chemical fume hood to minimize

inhalation exposure.[5]

Use explosion-proof electrical, ventilating, and lighting equipment.[6][7][8]

Ensure that an emergency eyewash station and safety shower are readily accessible.[5]
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Safe Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the work

area by removing all potential ignition sources such as sparks, open flames, and hot

surfaces.[4][6]

Transferring: Use non-sparking tools for all operations.[4][6] Ground and bond containers

and receiving equipment to prevent static discharge.[4][6]

Hygiene: Avoid contact with skin, eyes, and clothing.[5] Do not eat, drink, or smoke in the

handling area.[4] Wash hands thoroughly after handling the chemical and before breaks.[5]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

incompatible materials and ignition sources.[5][4][7][9]

Emergency and First Aid Procedures
Exposure Route First Aid Measures

Inhalation

Move the exposed person to fresh air

immediately. If breathing has stopped, perform

artificial respiration. Seek immediate medical

attention.[4][10] Do not use mouth-to-mouth

resuscitation if the chemical was ingested or

inhaled.[4]

Skin Contact

Immediately remove all contaminated clothing.

[4] Wash the affected skin area with plenty of

soap and water.[10] If irritation persists, get

medical attention.[3][10]

Eye Contact

Rinse cautiously with water for several minutes.

[3][11] Remove contact lenses if present and

easy to do so. Continue rinsing. Seek immediate

medical attention.[3]

Ingestion

Do NOT induce vomiting.[5] If the person is

conscious, rinse their mouth with water.[4] Seek

immediate medical attention.[4][10]
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Spill Response Workflow
In the event of a spill, follow the procedure outlined below.

Spill Occurs

Evacuate Immediate Area & Alert Others

Assess the Spill
(Size, Location, Hazards)

Don Appropriate PPE

Contain the Spill
(Use inert absorbent material)

Clean Up Spill
(Use non-sparking tools)

Decontaminate the Area

Package & Label Waste for Disposal

Report the Incident

End
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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